3-bromo-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: 3-bromo-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C16H12BrN3O2/c17-13-8-4-7-12(9-13)16(21)18-10-14-19-15(20-22-14)11-5-2-1-3-6-11/h1-9H,10H2,(H,18,21)
• InChI Key: MMSSYVRXGSPGGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C16H12BrN3O2
• Molecular Weight: 358.19 g/mol

Description

3-bromo-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the oxadiazole family, which is known for its diverse biological activities. In

Mechanism of Action

The mechanism of action of 3-bromo-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in various biological processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. In addition, it has been reported to induce apoptosis in cancer cells and to inhibit the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide in lab experiments is its diverse biological activities. This compound has been shown to exhibit antimicrobial, anti-inflammatory, antitumor, and antiviral activities, making it a versatile tool for scientific research. However, one of the limitations of using this compound is its relatively low yield in the synthesis process, which can limit its availability for research purposes.

Future Directions

There are several future directions for the study of 3-bromo-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide. One possible direction is the investigation of its potential applications in the field of photodynamic therapy for the treatment of cancer. Another direction is the exploration of its mechanism of action and its interactions with various enzymes and proteins. Additionally, further studies are needed to evaluate its safety and efficacy in vivo and to optimize its synthesis method for increased yield and availability.

Scientific Research Applications

3-bromo-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit antimicrobial, anti-inflammatory, antitumor, and antiviral activities. In addition, it has been reported to have potential applications in the field of photodynamic therapy, which involves the use of light to activate photosensitizing agents for the treatment of cancer.